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CAS No.: 134092-15-2

Cat. No.: B1178724

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Polysorbate 80, a widely used non-ionic

surfactant, and its role in achieving stable emulsions. Due to the lack of available scientific and

commercial information on "Emulkop," a direct comparative analysis is not feasible at this time.

Therefore, this document will focus on the performance and characteristics of Polysorbate 80,

presenting data and experimental protocols in the requested format to serve as a valuable

resource for formulation development.

Introduction to Emulsifiers and Emulsion Stability
Emulsions are thermodynamically unstable systems of at least two immiscible liquids, where

one liquid is dispersed in the other in the form of droplets. The stability of an emulsion is a

critical factor in the efficacy and shelf-life of a wide range of products, from pharmaceutical

formulations to food and cosmetics. Emulsifiers, or emulsifying agents, are crucial components

that stabilize these systems by adsorbing at the oil-water interface, reducing interfacial tension,

and preventing droplet coalescence.
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Polysorbate 80, also known as Tween 80, is a hydrophilic non-ionic surfactant belonging to the

polysorbate family.[1][2] It is synthesized by the ethoxylation of sorbitan monooleate and is

widely used as an emulsifier, solubilizer, and stabilizer in various applications, including

parenteral, oral, and topical pharmaceutical formulations.[3][4] Its popularity stems from its low

toxicity, biocompatibility, and high efficiency in forming stable oil-in-water (O/W) emulsions.[3]

Physicochemical Properties of Polysorbate 80
A thorough understanding of the physicochemical properties of an emulsifier is fundamental to

predicting its performance.

Property Value/Description References

Chemical Name
Polyoxyethylene (20) sorbitan

monooleate
[2]

Appearance Amber-colored, viscous liquid [2]

HLB Value ~15.0 [2]

Solubility Soluble in water and ethanol [2]

Ionic Nature Non-ionic [1][2]

Critical Micelle Concentration

(CMC)
~0.012 mM in water [3]

pH Stability Range Stable over a wide pH range [2]

Performance Data: Emulsion Stability with
Polysorbate 80
The stability of an emulsion is typically assessed by monitoring various parameters over time,

such as droplet size, zeta potential, and creaming index. While direct comparative data with

"Emulkop" is unavailable, the following table presents typical data for emulsions stabilized with

Polysorbate 80.
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Stability Parameter Method

Typical Results for
Polysorbate 80
Stabilized O/W
Emulsion

References

Droplet Size (Mean

Diameter)

Dynamic Light

Scattering (DLS)

Initial: 150-250 nm.

Stable emulsions

show minimal change

over 30-90 days at

various storage

conditions.

[5]

Polydispersity Index

(PDI)

Dynamic Light

Scattering (DLS)

< 0.25, indicating a

narrow and uniform

droplet size

distribution.

[5]

Zeta Potential
Electrophoretic Light

Scattering (ELS)

-25 to -40 mV. A value

greater than |30| mV

generally indicates

good electrostatic

stability.

[1][5]

Creaming Index
Visual Observation or

Centrifugation

< 5% after 24 hours.

Well-formulated

emulsions show no

visible creaming for

extended periods.

[5]

Viscosity Rheometer

Stable viscosity over

time at different shear

rates. Significant

changes can indicate

instability.

[6][7]

Experimental Protocols
Detailed and reproducible experimental protocols are essential for the accurate assessment of

emulsion stability.
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Preparation of an Oil-in-Water (O/W) Emulsion
Objective: To prepare a stable O/W emulsion using Polysorbate 80.

Materials:

Oil Phase: e.g., Medium-chain triglycerides (MCT) oil

Aqueous Phase: Deionized water

Emulsifier: Polysorbate 80

High-shear homogenizer

Procedure:

Prepare the aqueous phase by dissolving Polysorbate 80 in deionized water at a

concentration of 1-5% (w/v).

Slowly add the oil phase (e.g., 10-20% v/v) to the aqueous phase while continuously stirring

with a magnetic stirrer.

Subject the coarse emulsion to high-shear homogenization at 10,000-20,000 rpm for 5-10

minutes.

Cool the emulsion to room temperature while stirring gently.

Store the emulsion in a sealed container for stability studies.

Droplet Size and Zeta Potential Measurement
Objective: To determine the mean droplet size, polydispersity index (PDI), and zeta potential of

the prepared emulsion.

Instrumentation: Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS)

instrument (e.g., Malvern Zetasizer).

Procedure:
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Dilute the emulsion sample with deionized water to an appropriate concentration to avoid

multiple scattering effects.

Equilibrate the sample to the desired temperature (e.g., 25°C) in the instrument.

For droplet size and PDI, perform DLS measurements, collecting data from at least three

independent runs.

For zeta potential, perform ELS measurements using an appropriate folded capillary cell.

Analyze the data using the instrument's software to obtain the mean droplet diameter (Z-

average), PDI, and zeta potential.

Accelerated Stability Testing: Centrifugation
Objective: To assess the short-term physical stability of the emulsion against creaming or

sedimentation.

Instrumentation: Centrifuge.

Procedure:

Fill a graduated centrifuge tube with the emulsion.

Centrifuge the sample at a specified speed (e.g., 3000-5000 rpm) for a defined period (e.g.,

30 minutes).

After centrifugation, visually inspect the sample for any signs of phase separation, such as a

cream layer at the top or sediment at the bottom.

Calculate the Creaming Index (CI) as follows: CI (%) = (Height of the cream layer / Total

height of the emulsion) x 100

Diagrams and Workflows
Visual representations can aid in understanding complex processes and relationships.
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Emulsion System Polysorbate 80 Action
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Caption: Mechanism of emulsion stabilization by Polysorbate 80.
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Caption: Experimental workflow for evaluating emulsion stability.
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Conclusion
Polysorbate 80 is a highly effective and versatile emulsifier for creating stable oil-in-water

emulsions, a critical requirement for many pharmaceutical and research applications. Its well-

characterized properties and predictable performance make it a benchmark surfactant in

formulation science. While a direct comparison with "Emulkop" could not be conducted due to

a lack of available data on the latter, the information and protocols presented in this guide for

Polysorbate 80 provide a robust framework for assessing and comparing the performance of

any emulsifying agent. Researchers and drug development professionals are encouraged to

utilize these methodologies to systematically evaluate and select the most appropriate

emulsifier to ensure the stability and efficacy of their formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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